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Compound of Interest

Compound Name: C20 Sphingosine

CAS No.: 6918-49-6

Cat. No.: B150486 Get Quote

Executive Summary & Technical Context
D-erythro-Sphingosine C20 (d20:1) is a bioactive sphingoid base.[1][2] Unlike the canonical

C18 sphingosine, the C20 variant possesses a longer hydrocarbon tail (20 carbons vs. 18),

which significantly alters its physicochemical properties—specifically increasing hydrophobicity

and altering membrane intercalation kinetics.

Critical Warning: Do not treat C20 Sphingosine identically to C18 Sphingosine. The increased

chain length results in lower solubility limits in DMSO and higher susceptibility to precipitation in

aqueous buffers. This guide addresses the specific challenges of electrostatic handling and

solubility optimization.

Core Protocol: Weighing & Handling
Objective: To weigh sub-milligram quantities accurately without loss due to static or oxidation.

Phase A: Environmental Preparation
The "Why": Sphingolipids are waxy solids that accumulate significant static charge, causing the

powder to "jump" or cling to spatulas. They are also hygroscopic; opening a cold vial causes

condensation, leading to hydrolysis.[1]
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Thermal Equilibration: Remove the source vial from -20°C storage and allow it to equilibrate

to room temperature (20–25°C) for at least 30 minutes inside a desiccator before opening.

Risk:[3][4][5][6] Opening cold vials introduces water, which degrades the lipid over time.

Static Elimination:

Primary Method: Use an ionizing anti-static gun (e.g., Zerostat) or a Polonium-210 strip

near the balance.[1]

Secondary Method: If an ionizer is unavailable, wipe the spatula and the exterior of the

weighing vessel with an anti-static cloth.

Vessel Selection: Use glass weighing boats or small glass vials.

Avoid: Plastic weighing boats.[1] Plasticizers (phthalates) can leach into organic solvents

later used for reconstitution, and plastics exacerbate static issues.[1]

Phase B: The Weighing Procedure
Taring: Place the glass vessel on the analytical balance (readability 0.01 mg recommended).

Tare the balance.

Transfer: Use a stainless steel micro-spatula.[1]

Technique: Do not "pour" the powder.[1] The waxy nature of sphingosine causes it to

clump. Use the spatula to break off small aggregates.[1]

The "Static Trap": If powder clings to the spatula, do not tap it on the side of the glass vial

(this generates more static). Instead, use a stream of Nitrogen gas (low pressure) to gently

dislodge the powder into the vial if necessary, or wash the spatula into the vial with the

solvent during the reconstitution step.

Immediate Solubilization: Do not leave weighed powder exposed to air. Reconstitute

immediately to protect the double bond (C4-C5) from oxidation.[1]
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Objective: Creating stable stock solutions while avoiding "The DMSO Trap."

Solubility Data Matrix
C20 Sphingosine has distinct solubility limits compared to C18.[1]

Solvent System
Solubility Limit
(Approx.)

Application Notes

Ethanol (Abs.) Miscible (>50 mg/mL) Cell Culture
Preferred. Low toxicity

vehicle.[1]

Chloroform:Methanol

(2:1)
>10 mg/mL Storage Stocks

Best for long-term

-20°C storage.[1][7]

DMSO ~2–5 mg/mL High Conc.[1] Stocks
POOR. Significantly

lower than C18.[1]

DMF ~10 mg/mL Chemical Synthesis
Hard to remove; toxic

to cells.[1]

Protocol: Preparing the Stock Solution
Solvent Choice:

For Storage: Dissolve in Chloroform:Methanol (2:1) or 100% Ethanol.[1]

For Biological Assays: Dissolve in 100% Ethanol.

Critical Note: Avoid making high-concentration stocks (>5mM) in DMSO.[1] The C20 chain

often crashes out of solution upon freeze-thaw cycles in DMSO.[1]

Dissolution:

Add solvent to the glass vial containing the weighed powder.

Vortex: 30 seconds.

Sonicate: If the solution is not crystal clear, sonicate in a water bath at 30–35°C for 2

minutes. The slight heat helps overcome the crystal lattice energy of the C20 chain.
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Inert Gas Overlay: Before closing the vial, gently stream Argon or Nitrogen gas over the

liquid surface to displace oxygen.

Troubleshooting & FAQs
Direct answers to common failure points in the lab.

Q: The powder is "flying" away when I try to weigh it. What do I do? A: This is an electrostatic

event.[1]

Stop immediately. Do not try to chase the powder.[1]

Discharge: Use an anti-static gun on the vial and the spatula.[1]

Humidity: If your lab is very dry (<20% RH), increase local humidity or work inside a glove

box if available.

Alternative: Weigh by difference. Weigh the entire source vial, remove an approximate

amount, and weigh the source vial again. This avoids transferring powder to a static-prone

weigh boat.[1]

Q: I dissolved C20 Sphingosine in DMSO at 10mM, but it looks cloudy/precipitated after

freezing. Why? A: You have exceeded the solubility limit. While C18 Sphingosine might tolerate

this, C20 is more hydrophobic.[1]

Fix: Warm the solution to 37°C and sonicate. If it does not clear, dilute with warm Ethanol.[1]

For future experiments, limit DMSO stocks to 2–5 mM or switch to Ethanol stocks.

Q: Can I store the powder in plastic tubes? A:No. Sphingolipids are lipophilic.

Leaching: Organic solvents used to dissolve the lipid will leach plasticizers from tubes

(PP/PE), contaminating your mass spec or bio-assay.[1]

Adsorption: The lipid itself will adhere to the hydrophobic plastic walls, altering your

calculated concentration.

Rule: Always use amber glass vials with Teflon (PTFE)-lined caps.
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Q: How do I add this to cell culture media without precipitation? A: The "BSA Chaperone"

Method.[1] Sphingosine is not soluble in water.[1][8] When adding an ethanolic stock to media,

it may precipitate immediately.[1]

Prepare a 4 mg/mL BSA (Fatty Acid Free) solution in PBS.[1]

Add your C20 Sphingosine stock dropwise to the BSA solution while vortexing.[1]

The BSA binds the lipid, keeping it in solution for delivery to cells.

Experimental Workflow Visualization
The following diagram illustrates the decision logic for handling C20 Sphingosine,

distinguishing between storage and experimental pathways.
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Figure 1: Decision matrix for C20 Sphingosine reconstitution. Note the divergence in solvent

choice based on downstream application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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